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Compound of Interest

Compound Name: UNC3230

Cat. No.: B611581

UNC3230: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC3230 is a potent, selective, and ATP-competitive small molecule inhibitor of
Phosphatidylinositol-4-Phosphate 5-Kinase Type 1C (PIP5K1C), a key enzyme in the
phosphoinositide signaling pathway.[1][2][3][4] It functions by competitively inhibiting the ATP-
binding site of PIP5K1C, thereby preventing the synthesis of phosphatidylinositol (4,5)-
bisphosphate (PIP2) from its precursor, phosphatidylinositol 4-phosphate (PI(4)P).[2][4]
UNC3230 also demonstrates inhibitory activity against PIP4K2C.[1][3][5]

Due to its crucial role in regulating PIP2 levels, UNC3230 has emerged as a valuable chemical
probe for investigating a variety of cellular processes. These include G protein-coupled
receptor (GPCR) signaling, calcium mobilization, actin cytoskeleton dynamics, and cell
migration.[1][2][6] Its demonstrated antinociceptive effects in preclinical models of chronic pain
and its potential anticancer activities make it a compound of significant interest for therapeutic
development.[1][5][7]

This document provides a practical guide for the storage, handling, and experimental
application of UNC3230.

Chemical and Physical Properties
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UNC3230 is typically supplied as a crystalline solid or powder.[2][7] Purity levels are generally
high, often reported as >95-98%.[2][6][7]

Property

Value

Reference

Chemical Name

5-

[(cyclohexylcarbonyl)amino]-2-

(phenylamino)-4-

[7]

thiazolecarboxamide

Molecular Formula C17H20N402S [2][7]
Molecular Weight 344.43 g/mol [2]

Appearance Crystalline solid / Solid powder  [2][7]
CAS Number 1031602-63-7 [21[7]

Storage and Handling

Proper storage and handling are critical to maintain the stability and activity of UNC3230. The

compound is shipped at ambient temperature and is stable for several weeks under these

conditions.[2]

3.1 Storage Recommendations Upon receipt, store the solid compound and stock solutions

according to the following guidelines to ensure long-term stability.

Form

Storage Condition

Duration Reference

Short-term (days to

Solid (Powder) 0to 4°C [2]
weeks)

Long-term (months to
-20°C [21[3][7]

years)
Stock Solution (in

-20°C Up to 1 month [3]
DMSO)
-80°C Up to 1 year [3]
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Note: It is highly recommended to aliquot stock solutions into single-use volumes to avoid
repeated freeze-thaw cycles.[3]

3.2 Preparation of Stock Solutions UNC3230 exhibits good solubility in dimethyl sulfoxide
(DMSO) and dimethylformamide (DMF).[7][8][9]

Solvent Maximum Solubility Reference
DMSO 30 - 69 mg/mL [31[71[8]
DMF 30 mg/mL [71[81I9]
Ethanol 0.2 mg/mL [71[81I9]

Protocol for 10 mM DMSO Stock Solution:

e UNC3230 has a molecular weight of 344.43 g/mol . To prepare a 10 mM stock solution,
weigh out 3.44 mg of UNC3230 powder.

e Add 1 mL of fresh, anhydrous DMSO. Use of fresh DMSO is recommended as absorbed
moisture can reduce solubility.[3]

» Vortex or sonicate briefly until the solid is completely dissolved.
o Dispense into single-use aliquots and store at -20°C or -80°C.

Biological Activity and Quantitative Data

UNC3230 is a well-characterized inhibitor with a defined mechanism of action and cellular

effects.
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Parameter Value | Description Reference
PIP5K1C

Primary Target (Phosphatidylinositol-4- [11121[3]
Phosphate 5-Kinase Type 1C)
PIP4K2C
(Phosphatidylinositol-5-

Secondary Target ) [11[31[5]
Phosphate 4-Kinase, Type II,
Gamma)

Mechanism ATP-competitive inhibitor [2][4]

ICso ~41 nM (for PIP5K1C) [L1[31[51[7]

K d_ 51 nM (for PIP5K1C) [71I8]
Reduces membrane PIP2

Cellular Effect levels by ~45% in DRG [L1051[7]
neurons at 100 nM
Attenuates LPA-evoked

Functional Effect calcium signaling in DRG [1][6][10]

neurons

Signaling Pathways and Mechanism of Action

UNC3230 exerts its effects by directly inhibiting PIPSK1C, a critical enzyme that
phosphorylates P1(4)P to generate P1(4,5)P2 (PIP2). PIP2 is a low-abundance but vital
membrane phospholipid that acts as a docking site for numerous proteins and is the substrate

for enzymes like Phospholipase C (PLC). By depleting membrane PIP2, UNC3230 disrupts

these downstream signaling events.
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UNC3230 inhibits PIP5K1C, blocking PIP2 synthesis and downstream GPCR-PLC signaling.
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Recent research also indicates that inhibition of PIP5K1C by UNC3230 can activate the
Fyn/C3G/Rapl pathway, which plays a role in regulating axon formation in neurons.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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